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Compound of Interest

Compound Name: 3-Oxopentanenitrile

Cat. No.: B1588766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and available Material Safety

Data Sheet (MSDS) information for 3-Oxopentanenitrile (CAS No: 33279-01-5). The

information herein is intended to support researchers, scientists, and drug development

professionals in the safe and effective use of this compound in a laboratory setting.

Chemical Identification and Physical Properties
3-Oxopentanenitrile, also known as propionylacetonitrile, is a beta-ketonitrile compound.[1]

Beta-ketonitriles are recognized as important building blocks in the synthesis of various

pharmaceuticals and pesticides. While specific toxicological and ecological data for 3-
Oxopentanenitrile are not extensively documented in publicly available literature, its structural

class suggests that it should be handled with care, following protocols for hazardous

chemicals.
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Property Value Source

CAS Number 33279-01-5 [1][2][3]

Molecular Formula C₅H₇NO [1][2][3]

Molecular Weight 97.12 g/mol [1][2]

Density 0.956 g/cm³ [3]

Boiling Point 146.1°C at 760 mmHg [3]

Flash Point 42.2°C [3]

Vapor Pressure 4.713 mmHg at 25°C [3]

Refractive Index 1.41 [4]

Storage Temperature
Inert atmosphere, Room

Temperature
[3]

Hazard Identification and Classification
A complete, officially harmonized Safety Data Sheet (SDS) for 3-Oxopentanenitrile is not

readily available. However, aggregated data from multiple sources provide the following GHS

hazard classifications. It is crucial to treat this compound with the potential hazards indicated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://aksci.com/sds/W5204_SDS.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Classification Source

Acute Toxicity, Oral

H301: Toxic if swallowed

(71.4% of notifications) H302:

Harmful if swallowed (28.6% of

notifications)

[2]

Acute Toxicity, Dermal
H312: Harmful in contact with

skin (85.7% of notifications)
[2]

Skin Corrosion/Irritation
H315: Causes skin irritation

(85.7% of notifications)
[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation (100% of notifications)
[2]

Acute Toxicity, Inhalation
H332: Harmful if inhaled

(85.7% of notifications)
[2]

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory

irritation (14.3% of

notifications)

[2]

Pictograms:

Danger

Hazard Statements:

Based on the aggregated data, the primary hazard statements are:

H301: Toxic if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]
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Experimental Protocols: Safe Handling and Use
Given the toxic potential of 3-Oxopentanenitrile, particularly its classification as a nitrile,

stringent safety protocols must be followed. The following methodologies are based on best

practices for handling hazardous chemicals and specifically, cyanide-containing compounds.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE.

PPE Item Specification Rationale

Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Double-gloving is

recommended.

To prevent skin contact, as the

substance is harmful upon

dermal absorption.[5][6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

and vapors, as the substance

causes serious eye irritation.[6]

Lab Coat
A long-sleeved, flame-resistant

lab coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

If the potential for inhalation

exists and engineering controls

are insufficient, a NIOSH-

approved respirator with

appropriate cartridges should

be used.

To prevent inhalation of

harmful vapors.

Engineering Controls
All work with 3-Oxopentanenitrile should be conducted in a designated area with appropriate

engineering controls.
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Chemical Fume Hood: All manipulations of 3-Oxopentanenitrile, including weighing,

transferring, and reactions, must be performed inside a certified chemical fume hood to

minimize inhalation exposure.[7]

Ventilation: Ensure adequate general laboratory ventilation.

General Handling Procedures
Work in a Designated Area: Clearly define and label the area where 3-Oxopentanenitrile is

handled to prevent cross-contamination.[6]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4]

Prevent Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[8]

Work with a Buddy: It is advisable not to work alone when handling highly toxic substances.

[9]

Storage and Disposal
Proper storage and disposal are critical to ensure the safety of laboratory personnel and the

environment.

Storage
Container: Store in a tightly sealed, properly labeled container.[4]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, acids, and bases.[4]

Inert Atmosphere: For long-term storage, maintaining an inert atmosphere is recommended.

[3]

Disposal
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Dispose of 3-Oxopentanenitrile and its contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations.

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container.

Compatibility: Do not mix with incompatible waste streams.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with 3-Oxopentanenitrile. A common procedure for cyanide-containing waste is treatment

with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions, but this

should be done with extreme caution and by trained personnel.[9]

Emergency Procedures
Spills

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable decontaminating solution.

Large Spills:

Evacuate the laboratory and alert others.

Contact the institution's emergency response team.

Prevent entry into the affected area.
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First Aid
If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing. Seek immediate medical attention.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[10]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 3-
Oxopentanenitrile in a research setting.
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Safe Handling Workflow for 3-Oxopentanenitrile

Preparation

Handling

Cleanup and Disposal

Emergency Response

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Designated Work Area in Fume Hood

Weigh and Transfer in Fume Hood

Proceed to Handling

Perform Experiment

Monitor Experiment

Decontaminate Glassware and Surfaces

Experiment Complete

Segregate and Label Hazardous Waste

Dispose of Waste According to Regulations

Spill Occurs

Follow Spill Protocol

Contain and Clean

Personal Exposure

Follow First Aid Protocol

Administer First Aid

Report Incident

Report Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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